Cas no 2451298-06-7 (P-gp inhibitor 5)

• Product Name: P-gp inhibitor 5
• CAS No: 2451298-06-7
• MF: C₂₈H₂₀ClNO₅S
• MW: 517.980105400085
• CID: 5146966
• Update Time: 2025-11-06

P-gp inhibitor 5 Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[4-(acetyloxy)-6-(4-methoxyphenyl)-3-(2-thienyl)-2-benzofuranyl]-2-chloro-
• P-gp inhibitor 5

• Inchi： 1S/C28H20ClNO5S/c1-16(31)34-22-14-18(17-9-11-19(33-2)12-10-17)15-23-25(22)26(24-8-5-13-36-24)28(35-23)30-27(32)20-6-3-4-7-21(20)29/h3-15H,1-2H3,(H,30,32)
• InChI Key： NVHVRYUFNCFLGC-UHFFFAOYSA-N
• SMILES： C(NC1=C(C2SC=CC=2)C2=C(OC(C)=O)C=C(C3=CC=C(OC)C=C3)C=C2O1)(=O)C1=CC=CC=C1Cl

Additional information on P-gp inhibitor 5

P-gp Inhibitor 5 (CAS No. 2451298-06-7): A Comprehensive Overview in Modern Pharmaceutical Research

P-gp Inhibitor 5, chemically identified by the CAS number 2451298-06-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique mechanism of action as a potent P-gp inhibitor (P-glycoprotein inhibitor). P-glycoprotein, a member of the ATP-binding cassette (ABC) transporter family, plays a crucial role in drug absorption, distribution, metabolism, and excretion (ADME) by actively effluxing various substrates from cells. The development of effective P-gp inhibitors is essential for enhancing drug bioavailability and overcoming multidrug resistance in cancer therapy.

The pharmacological significance of P-gp Inhibitor 5 lies in its ability to modulate the function of P-glycoprotein, thereby influencing the pharmacokinetic profiles of co-administered drugs. This property makes it a valuable tool in clinical settings where drug-drug interactions are a major concern. Recent studies have highlighted its potential in combination therapies for oncology, particularly in cases where tumors exhibit P-gp-mediated resistance. By inhibiting P-glycoprotein, P-gp Inhibitor 5 can prevent the efflux of chemotherapy agents, thereby increasing their intracellular concentration and improving therapeutic efficacy.

From a chemical perspective, P-gp Inhibitor 5 (CAS No. 2451298-06-7) exhibits a well-defined molecular structure that facilitates high-affinity binding to the ATP-binding site of P-glycoprotein. This interaction disrupts the normal function of the transporter, leading to reduced drug efflux. The compound’s chemical properties have been thoroughly characterized through spectroscopic and chromatographic techniques, ensuring its purity and stability. These attributes make it suitable for both preclinical and clinical studies.

Current research endeavors are focused on optimizing the pharmacological profile of P-gp Inhibitor 5 to enhance its selectivity and minimize potential side effects. One promising approach involves structural modifications aimed at improving solubility and reducing toxicity while maintaining potent P-gp inhibitory activity. Such modifications are critical for translating preclinical findings into safe and effective clinical applications.

The role of P-gp inhibitors extends beyond oncology; they are also being explored in treating neurological disorders where blood-brain barrier penetration is limited by P-glycoprotein-mediated efflux. Preliminary studies suggest that P-gp Inhibitor 5 may enhance the delivery of neurotherapeutic agents, opening new avenues for treating conditions such as Alzheimer’s disease and Parkinson’s disease. These findings underscore the broad therapeutic potential of this compound.

In vitro and in vivo studies have provided compelling evidence of the efficacy of P-gp Inhibitor 5 (CAS No. 2451298-06-7) in reversing multidrug resistance. For instance, experiments using human cell lines overexpressing P-glycoprotein have demonstrated significant increases in intracellular drug accumulation when co-administered with P-gp Inhibitor 5. Similarly, animal models have shown improved therapeutic outcomes for drugs susceptible to P-glycoprotein-mediated efflux.

The synthesis and characterization of P-gp Inhibitor 5 adhere to stringent quality control measures to ensure reproducibility and consistency across different batches. Advanced synthetic methodologies are employed to achieve high yields and purity, which are essential for reliable experimental results. These efforts contribute to the compound’s suitability for large-scale production if future clinical applications materialize.

As research progresses, the integration of computational modeling and high-throughput screening techniques is accelerating the discovery of novel P-gp inhibitors like P-gp Inhibitor 5 (CAS No. 2451298-06-7). These technologies enable rapid identification of lead compounds with optimized pharmacokinetic profiles, reducing the time required for drug development.

The safety profile of P-gp Inhibitor 5 is under continuous evaluation through comprehensive toxicological studies. Initial assessments indicate that while potent as a P-glycoprotein inhibitor, it does not exhibit significant toxicity at therapeutic concentrations. However, long-term studies are necessary to fully understand its safety implications in humans.

Collaborative efforts between academic institutions and pharmaceutical companies are pivotal in advancing the clinical application of P-gp Inhibitor 5. Such partnerships facilitate rapid translation of laboratory findings into clinical trials, ultimately benefiting patients suffering from conditions exacerbated by P-glycoprotein-mediated drug resistance.

In conclusion,P-gp Inhibitor 5 (CAS No. 2451298-06-7) represents a promising candidate for modulating P-glycoprotein function with significant implications for drug development and therapeutic intervention. Its unique mechanism of action, combined with ongoing research efforts aimed at optimizing its pharmacological profile, positions it as a valuable asset in modern pharmaceutical research.